Cas no 146951-80-6 (2-furanyl(2-methyl-1-piperazinyl)-Methanone)

2-furanyl(2-methyl-1-piperazinyl)-Methanone structure
146951-80-6 structure
Product Name:2-furanyl(2-methyl-1-piperazinyl)-Methanone
CAS No:146951-80-6
MF:C10H14N2O2
MW:194.230362415314
MDL:MFCD16811533
CID:1106340
PubChem ID:10012857
Update Time:2025-04-20

2-furanyl(2-methyl-1-piperazinyl)-Methanone Chemical and Physical Properties

Names and Identifiers

    • 2-furanyl(2-methyl-1-piperazinyl)-Methanone
    • CC1CNCCN1C(=O)C1=CC=CO1
    • furan-2-yl-(2-methylpiperazin-1-yl)methanone
    • MFCD16811533
    • 1-(Furan-2-carbonyl)-2-methylpiperazine
    • furan-2-yl(2-methylpiperazin-1-yl)methanone
    • AKOS011967863
    • 146951-80-6
    • MDL: MFCD16811533
    • Inchi: 1S/C10H14N2O2/c1-8-7-11-4-5-12(8)10(13)9-3-2-6-14-9/h2-3,6,8,11H,4-5,7H2,1H3
    • InChI Key: ICJBMXSDFQGXKZ-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CO1)N1CCNCC1C

Computed Properties

  • Exact Mass: 194.105527694g/mol
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 45.5Ų

2-furanyl(2-methyl-1-piperazinyl)-Methanone Pricemore >>

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